gelucire 44-14
Overview
Description
Gelucire 44/14 is a nonionic water-dispersible surfactant used in lipid-based formulations to solubilize and increase oral bioavailability of poorly water-soluble APIs . It self-emulsifies in aqueous media forming a fine dispersion, i.e., microemulsion (SMEDDS) .
Synthesis Analysis
Gelucire 44/14 is obtained by an alcoholysis reaction between coconut oil and polyethylene glycol-32 (PEG-32) under controlled conditions . It consists of glycerides and PEG esters of fatty acids of varying chain length .Molecular Structure Analysis
The molecular structure of Gelucire 44/14 consists of a small fraction of mono, di- and triglycerides and mainly PEG-32 (MW 1500) mono- and diesters of lauric acid (C 12) .Chemical Reactions Analysis
Gelucire 44/14 is a self-emulsifying system. Upon contact with aqueous or digestive media, it spontaneously forms a fine dispersion . The different components self-assemble as a function of their affinity for water: PEGs are water soluble, PEG esters and monoglycerides are amphiphilic, and di- and triglycerides are hydrophobic .Physical And Chemical Properties Analysis
Gelucire 44/14 is a waxy solid with a melting range of 42.5 - 47.5°C . It has an HLB of 11 and a CMC of 72 ± 53 mg/L at 25°C . It is soluble in ethanol 96° and freely soluble in chloroform and methylene chloride . It is insoluble in n-hexane .Mechanism of Action
Safety and Hazards
Future Directions
properties
CAS RN |
121548-04-7 |
|---|---|
Product Name |
gelucire 44-14 |
Molecular Formula |
C9H14N2 |
Molecular Weight |
0 |
synonyms |
gelucire 44-14 |
Origin of Product |
United States |
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